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Compound of Interest

Compound Name: Enalaprilat N-Glucuronide

Cat. No.: B15352100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the analytical standards of Enalaprilat N-
Glucuronide, along with comprehensive application notes and experimental protocols for its

quantification.

Enalaprilat N-Glucuronide Analytical Standards
Enalaprilat N-Glucuronide is a significant metabolite of Enalapril, a widely used angiotensin-

converting enzyme (ACE) inhibitor for treating hypertension and heart failure.[1] Accurate

quantification of this metabolite is crucial for pharmacokinetic and drug metabolism studies.

High-quality analytical standards are essential for achieving reliable and reproducible results.

Table 1: Quantitative Data for Enalaprilat N-Glucuronide Analytical Standard
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Parameter Value Reference

Product Code TRC-A609545 [2]

CAS Number 926-39-6 [2]

Molecular Formula C24H32N2O11 [3]

Molecular Weight 524.53 g/mol [3]

Purity > 95% [3][4]

Appearance White Solid [3][4]

Solubility Soluble in Methanol [5]

Storage
Store at -20°C for long-term

stability
General laboratory practice

Application Notes
The following application notes provide guidance on the use of Enalaprilat N-Glucuronide
analytical standards in various analytical techniques.

2.1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the quantification of Enalaprilat N-Glucuronide in

biological matrices due to its high sensitivity and selectivity.[6]

Sample Preparation: Due to the complexity of biological matrices such as plasma and urine,

efficient sample preparation is critical. Protein precipitation is a common technique used to

remove proteins that can interfere with the analysis.[6][7] Solid-phase extraction (SPE) can

also be employed for cleaner samples and to concentrate the analyte, leading to improved

sensitivity.[5]

Chromatographic Separation: A C18 reverse-phase column is typically suitable for the

separation of Enalaprilat N-Glucuronide from other endogenous components.[7][8] A

gradient elution with a mobile phase consisting of an aqueous component (e.g., water with

0.1% formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic

acid) is recommended for optimal separation.[5]
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Mass Spectrometric Detection: Electrospray ionization (ESI) in positive ion mode is generally

used for the detection of Enalaprilat N-Glucuronide.[6] Multiple Reaction Monitoring (MRM)

mode should be utilized for quantification, monitoring specific precursor-to-product ion

transitions to ensure selectivity and minimize interferences.

2.2. High-Performance Liquid Chromatography (HPLC) with UV Detection

While less sensitive than LC-MS/MS, HPLC with UV detection can be a viable alternative for

the analysis of Enalaprilat N-Glucuronide, particularly for in-vitro studies or when higher

concentrations are expected.

Chromatographic Conditions: Similar to LC-MS/MS, a C8 or C18 reverse-phase column can

be used.[9] An isocratic or gradient mobile phase of acetonitrile and a phosphate buffer at a

low pH (e.g., pH 2.2) is often effective.[9]

UV Detection: The detection wavelength should be set at the UV maximum of Enalaprilat N-
Glucuronide, which is expected to be around 215 nm, similar to its parent compounds.[9]

Experimental Protocols
The following are detailed protocols for the analysis of Enalaprilat N-Glucuronide. These are

adapted from established methods for Enalapril and Enalaprilat and should be optimized for

specific laboratory conditions and instrumentation.

3.1. Protocol 1: Quantification of Enalaprilat N-Glucuronide in Human Plasma by LC-MS/MS

This protocol is designed for the sensitive and selective quantification of Enalaprilat N-
Glucuronide in human plasma samples.

3.1.1. Materials and Reagents

Enalaprilat N-Glucuronide analytical standard

Internal Standard (IS) (e.g., a stable isotope-labeled Enalaprilat N-Glucuronide or a

structurally similar compound)

HPLC-grade methanol, acetonitrile, and water
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Formic acid (LC-MS grade)

Human plasma (blank)

Protein precipitation solvent (e.g., acetonitrile or methanol)

3.1.2. Sample Preparation (Protein Precipitation)

Thaw plasma samples at room temperature.

To 100 µL of plasma, add 20 µL of the internal standard working solution.

Add 300 µL of ice-cold protein precipitation solvent (e.g., acetonitrile).

Vortex mix for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% aqueous

phase, 5% organic phase).

Vortex mix and transfer to an autosampler vial for analysis.

3.1.3. LC-MS/MS Conditions

LC System: Agilent 1260 Infinity LC or equivalent[10]

Column: ZORBAX RRHT Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent[10]

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-1 min: 5% B
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1-5 min: 5-95% B

5-6 min: 95% B

6-6.1 min: 95-5% B

6.1-8 min: 5% B

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

Mass Spectrometer: Agilent 6410B Triple Quadrupole LC/MS or equivalent[10]

Ionization Mode: ESI Positive

MRM Transitions: To be determined by direct infusion of the Enalaprilat N-Glucuronide
standard.

3.2. Protocol 2: Analysis of Enalaprilat N-Glucuronide by HPLC-UV

This protocol is suitable for the determination of Enalaprilat N-Glucuronide in simpler

matrices or at higher concentrations.

3.2.1. Materials and Reagents

Enalaprilat N-Glucuronide analytical standard

HPLC-grade acetonitrile and water

Potassium dihydrogen phosphate

Phosphoric acid

3.2.2. Preparation of Mobile Phase

Prepare a 20 mM potassium dihydrogen phosphate buffer.
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Adjust the pH of the buffer to 2.2 with phosphoric acid.

The mobile phase is a mixture of the phosphate buffer and acetonitrile (e.g., 75:25 v/v).[9]

Filter and degas the mobile phase before use.

3.2.3. HPLC Conditions

HPLC System: Agilent 1200 series or equivalent

Column: Grace Platinum C8 EPS (4.6 mm i.d. X 250 mm, 5 µm) or equivalent[9]

Mobile Phase: Acetonitrile: 20 mM phosphate buffer pH 2.2 (25:75 v/v)[9]

Flow Rate: 1.0 mL/min

Column Temperature: Ambient

Detection Wavelength: 215 nm[9]

Injection Volume: 20 µL

Visualizations
4.1. Metabolic Pathway of Enalapril

The following diagram illustrates the metabolic conversion of Enalapril to its active form,

Enalaprilat, and its subsequent metabolism to Enalaprilat N-Glucuronide.

Enalapril Enalaprilat

Esterases
(in vivo hydrolysis) Enalaprilat

N-Glucuronide

UDP-Glucuronosyltransferases
(Glucuronidation)

Click to download full resolution via product page

Caption: Metabolic conversion of Enalapril.

4.2. Analytical Workflow for Enalaprilat N-Glucuronide in Plasma
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This diagram outlines the key steps in the analytical workflow for quantifying Enalaprilat N-
Glucuronide in a plasma sample using LC-MS/MS.

Sample Preparation

LC-MS/MS Analysis

Data Processing
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Spike Internal Standard

Protein Precipitation

Centrifugation

Evaporation
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Peak Integration

Calibration Curve Generation

Quantification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15352100?utm_src=pdf-body
https://www.benchchem.com/product/b15352100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: LC-MS/MS analytical workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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